Cas no 1805941-84-7 (4-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 4-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1805941-84-7
• MF: C₉H₄ClF₈NO
• MW: 329.574389457703
• CID: 4812373
• Update Time: 2025-10-30

4-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C9H4ClF8NO/c10-1-3-4(8(13,14)15)2-19-5(7(11)12)6(3)20-9(16,17)18/h2,7H,1H2
• InChI Key： XWRHMSQJMHFRMS-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(C(F)F)=NC=C1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 320
• XLogP3: 4
• Topological Polar Surface Area: 22.1

Additional information on 4-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

Introduction to 4-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1805941-84-7)

4-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine, with the CAS number 1805941-84-7, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl group, difluoromethyl group, trifluoromethoxy group, and a trifluoromethyl group, all attached to a pyridine ring. These functional groups contribute to the compound's remarkable chemical and biological properties, making it a valuable candidate for various applications.

The chloromethyl group in 4-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine is particularly noteworthy for its reactivity and potential for further derivatization. This group can undergo substitution reactions, allowing for the introduction of various functional groups that can modulate the compound's biological activity. The difluoromethyl group, on the other hand, is known for its ability to enhance metabolic stability and reduce toxicity, which are crucial considerations in drug development. The presence of the trifluoromethoxy and trifluoromethyl groups further enhances the compound's lipophilicity and electronic properties, making it an attractive scaffold for designing new pharmaceutical agents.

Recent studies have highlighted the potential of 4-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of functional groups in this molecule allows it to interfere with viral replication processes, making it a promising lead compound for the development of antiviral drugs.

In addition to its antiviral properties, 4-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves targeting specific signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway. This selective toxicity makes 4-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine a valuable candidate for further preclinical and clinical evaluation.

The synthesis of 4-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine involves several well-established chemical reactions. One common approach is to start with a pyridine derivative and sequentially introduce the chloromethyl, difluoromethyl, trifluoromethoxy, and trifluoromethyl groups through a series of substitution and addition reactions. The choice of reagents and reaction conditions is critical to achieving high yields and purity of the final product. Recent advancements in green chemistry have also led to more environmentally friendly synthetic methods, which are increasingly being adopted in both academic and industrial settings.

The physical and chemical properties of 4-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine have been extensively characterized. It is a colorless solid with a melting point of approximately 70°C and is soluble in common organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO). The compound's stability under various conditions has been studied, and it has been found to be stable at room temperature but may degrade under strongly acidic or basic conditions. These properties make it suitable for use in both laboratory research and industrial applications.

In conclusion, 4-(Chloromethyl)-2-(difluoromethyl)-3-(trifluor methoxy)-5-(trif luoro methyl)pyridine (CAS No. 1805941-84-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, making it a valuable scaffold for the development of new therapeutic agents. Ongoing research continues to explore its applications in antiviral and anticancer therapies, as well as other areas of biomedical interest.